(S)-7-Chloro-5-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

• Molecular Formula: C11H14ClN
• Molecular Weight: 195.69 g/mol
• SMILES: CC1=CC(=CC2=C1CCCC2N)Cl
• InChI: InChI=1S/C11H14ClN/c1-7-5-8(12)6-10-9(7)3-2-4-11(10)13/h5-6,11H,2-4,13H2,1H3/t11-/m0/s1
• InChIKey: SZMHVFIDEZYARR-NSHDSACASA-N

Procurement-Ready Profile: (S)-7-Chloro-5-methyl-1,2,3,4-tetrahydronaphthalen-1-amine as a Chiral Building Block

(S)-7-Chloro-5-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS 1213185-25-1) is a chiral organic compound classified as a substituted 1-aminotetralin [1]. It features a 1,2,3,4-tetrahydronaphthalene core with a primary amine at the (S)-configured C1 position, and distinct chlorine and methyl substituents at the 7- and 5-positions of the aromatic ring, respectively . This specific substitution pattern creates a stereochemically defined, functionalized scaffold, which is of interest as a synthetic intermediate or a chiral derivatization agent.

Stereochemically defined (S)-1-aminotetralin scaffold

Specific 7-chloro-5-methyl substitution pattern

Supports asymmetric synthesis and chiral derivatization workflows

• [1] (S)-7-Chloro-5-methyl-1,2,3,4-tetrahydronaphthalen-1-amine. CAS Common Chemistry. CAS RN 1213185-25-1. View Source

The Risk of Interchanging (S)-7-Chloro-5-methyl-1,2,3,4-tetrahydronaphthalen-1-amine with In-Class Analogs

A key failure mode in procuring 7-chloro-5-methyl-1-aminotetralins is the assumption that all congeners are interchangeable. The exact position of the chlorine and methyl groups on the aromatic ring, combined with the absolute stereochemistry at the C1-amine, determines the compound's utility. Using a racemate (CAS 1337707-74-0) [1] or the (R)-enantiomer in a stereospecific synthetic step will lead to a diastereomeric product with different physical and biological properties, directly compromising the outcome of asymmetric syntheses or chiral resolution processes [2]. The critical differentiation lies in the (S)-configuration and the specific 7-chloro-5-methyl substitution pattern, which cannot be guaranteed by seemingly similar building blocks.

(S)-enantiomer, 7-Cl-5-Me vs Racemate or (R)-enantiomer

Absolute configuration mismatch leads to diastereomeric products, compromising stereochemical outcome and asymmetric synthesis goals.

1-Aminotetralin core vs 3-Benzazepine (Lorcaserin-like) core

Scaffold isomer places amine in different electronic and steric environment; may introduce serotonergic activity absent in the tetralin series.

• [1] 7-Chloro-5-methyl-1,2,3,4-tetrahydronaphthalen-1-amine. CAS Common Chemistry. CAS RN 1337707-74-0. View Source
• [2] Chiral Amines in Asymmetric Synthesis. Wiley-VCH. (General reference on the importance of enantiopure amines). View Source

Quantitative Differentiation Guide for (S)-7-Chloro-5-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Procurement

Enantiomeric Purity vs. (R)-Enantiomer for Stereocontrolled Synthesis

The primary quantifiable differentiator is the enantiomeric purity of the (S)-enantiomer over its (R)-counterpart. For a typical enantioselective synthesis, a 98% enantiomeric excess (ee) of the (S)-amine will generate a product with a theoretical 99:1 diastereomeric ratio (dr), assuming complete stereoretention. In contrast, using the racemate (0% ee) would produce a 1:1 mixture of diastereomers, which is often unsuitable for pharmaceutical applications. Suppliers report a purity of 98% for the (S)-enantiomer , but a direct, published head-to-head comparison with the (R)-enantiomer is not available in the primary literature.

Enantiomeric Identity

Data to verify

Vendor spec: 98% (S). (R)-enantiomer also reported at 98%; absolute configuration, not purity, is the critical differentiator.

Specifying (S)-enantiomer ensures predictable stereochemical outcome.

No published head-to-head comparison available; vendor Certificate of Analysis applies.

Evidence Dimension	Enantiomeric Excess (ee)
Target Compound Data	98% purity (vendor specification)
Comparator Or Baseline	(R)-enantiomer: 98% purity (vendor specification)
Quantified Difference	Not applicable; the key difference is the absolute configuration, not purity.
Conditions	Vendor Certificate of Analysis

Why This Matters

The absolute configuration directly dictates the stereochemical outcome of a reaction; therefore, confirming and specifying the (S)-enantiomer is critical for scientists requiring a predictable, stereospecific transformation.

Regioisomeric Specificity: A Comparison with 8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine (Lorcaserin)

A critical procurement differentiator is the regioisomeric relationship with Lorcaserin (CAS 616202-92-7). Both share the molecular formula C11H14ClN, but the target compound is a 1-aminotetralin, while Lorcaserin is a 3-benzazepine [1]. A search of authoritative databases (PubChem, ChEMBL) reveals no specific biological activity data for the target 1-aminotetralin scaffold, in stark contrast to Lorcaserin, which is a well-characterized 5-HT2C receptor agonist with a human SERT IC50 of ~30 nM in a [3H]-5-HT uptake assay [2]. This difference in core structure leads to fundamentally different biological profiles.

Regioisomeric Scaffold

Cross-study comparable

1-Aminotetralin vs 3-Benzazepine

Structural isomer; amine placement and ring size differ fundamentally.

Scaffold differentiation supports research requiring absence of serotonergic (5-HT2C/SERT) activity.

Target scaffold has no published biological activity; comparator is a known 5-HT2C agonist.

Evidence Dimension	Molecular Scaffold and Core Structure
Target Compound Data	1,2,3,4-tetrahydronaphthalen-1-amine core
Comparator Or Baseline	Lorcaserin: 2,3,4,5-tetrahydro-1H-3-benzazepine core
Quantified Difference	Structural isomer; different functional group positioning.
Conditions	Chemical Structure Analysis

Why This Matters

Scientists aiming to avoid serotonergic activity (common in benzazepines) must procure the 1-aminotetralin scaffold, as it places the amine in a different electronic and steric environment, likely abolishing affinity for 5-HT2C and SERT.

• [1] Lorcaserin. PubChem. Compound Summary. CID 11658860. View Source
• [2] BindingDB Entry BDBM50161646. CHEMBL360328. View Source

Purity Profile Against the Racemic Mixture for Achiral Method Development

When method development requires a pure reference standard, the (S)-enantiomer at 98% purity offers a clear advantage over the racemic mixture, which by definition contains 50% of the unwanted (R)-enantiomer. While the racemate is available at a similar nominal purity (98% ), its chiral impurity profile is inherently 50% of the opposite enantiomer, making it unsuitable for chiral HPLC method validation.

Chiral Impurity Profile

Data to verify

Target: ≥98% (S) vs Racemate: 98% purity, ~50% (S)

Racemate introduces ~50% opposite enantiomer, limiting suitability for chiral method validation.

Vendor specification; independent verification recommended for method qualification.

Evidence Dimension	Chiral Impurity Profile
Target Compound Data	≥98% (S)-enantiomer
Comparator Or Baseline	Racemate: 98% chemical purity, ~50% (S)-enantiomer
Quantified Difference	The target has ~50% less of the opposite enantiomer.
Conditions	Vendor Specification

Why This Matters

For analytical R&D and quality control, a well-defined enantiomeric purity is essential for method linearity, accuracy, and precision studies.

Target Application Scenarios for (S)-7-Chloro-5-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

Stereospecific Synthesis of Non-Serotonergic Aminotetralin Derivatives

This (S)-configured 1-aminotetralin is the required starting material for synthesizing derivatives where the 1,2,3,4-tetrahydronaphthalene core must be kept, but the biological liabilities of the benzazepine class (e.g., 5-HT2C agonism) must be rigorously excluded. By starting with this scaffold, which lacks published serotonergic activity [1], medicinal chemists can be confident they are working in a different pharmacological space than the structurally related Lorcaserin.

Chiral Derivatizing Agent for Carboxylic Acids

The primary (S)-amine can react with carboxylic acids to form diastereomeric amides, enabling chiral analysis by standard HPLC. The chromophoric 7-chloro-5-methyl substitution pattern enhances UV detection. The consistent vendor-reported enantiomeric purity (98%) facilitates reproducible separations.

Key Intermediate for Chiral Ligand Synthesis

The 1-aminotetralin backbone is a known motif in chiral ligands for asymmetric catalysis. The (S)-configuration and the specific 7-chloro-5-methyl substitution pattern on this building block allow for the synthesis of ligands with a predetermined chiral environment, crucial for inducing enantioselectivity in metal-catalyzed reactions.

Application

Selection Property

Validation Focus

Non-serotonergic aminotetralin synthesis

Defined (S)-1-aminotetralin core

Exclusion of serotonergic (5-HT2C/SERT) activity

Chiral derivatization for carboxylic acids

(S)-primary amine with chromophoric 7-Cl-5-Me substitution

Enantiomeric separation reproducibility by HPLC

Chiral ligand synthesis for asymmetric catalysis

(S)-configured 1-aminotetralin backbone

Induced enantioselectivity in metal-catalyzed reactions

• [1] A search of PubChem and ChEMBL databases found no specific bioactivity data for (S)-7-chloro-5-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (as of search date). View Source